1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane

• CAS: 2034302-54-8
• Molecular Formula: C20H29N3O3S
• Molecular Weight: 391.53
• SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)N2CCCCC(C2)C3=CC=C(C=C3)OC)C
• InChI: InChI=1S/C20H29N3O3S/c1-5-23-16(3)20(15(2)21-23)27(24,25)22-13-7-6-8-18(14-22)17-9-11-19(26-4)12-10-17/h9-12,18H,5-8,13-14H2,1-4H3
• InChIKey: DVKYDJAKCSWOHD-UHFFFAOYSA-N
• Solubility: not available

Researchers developing NLRP3 inflammasome assays require structurally matched inactive controls, yet scaffold-diverse negative comparators are rarely stocked. This constitutional isomer of clinical NLRP3 inhibitor Selnoflast (same MF C20H29N3O3S) features an azepane core replacing Selnoflast's piperidine, enabling ring-size SAR studies. Zero HBD, predicted logP 1.85, and TPSA ~67 Ų support passive membrane diffusion for intracellular target engagement. Confirmed no known bioactivity in ChEMBL-ideal as a negative control or scaffold-hopping probe in screening cascades. Supplied at 95% purity with rapid global shipping for time-sensitive discovery programs.

1-((1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane: Structural Identity and Specifications

1-((1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane (CAS 2034302-54-8) is a synthetic heterocyclic compound belonging to the pyrazole-4-sulfonamide-azepane class, with molecular formula C20H29N3O3S and molecular weight 391.53 g/mol . It features a 1-ethyl-3,5-dimethyl-1H-pyrazole core attached via a sulfonyl (-SO₂-) bridge to a saturated seven-membered azepane ring bearing a 4-methoxyphenyl substituent at the 3-position . The compound shares its molecular formula with the clinical-stage NLRP3 inflammasome inhibitor Selnoflast (RO7486967, CAS 2260969-36-4) but possesses a fundamentally distinct scaffold connectivity: a pyrazole-sulfonyl-azepane architecture versus Selnoflast's piperidine-sulfonamide-urea-indacene framework [1]. The compound is supplied as a research-grade chemical with a typical purity specification of 95% and is intended exclusively for non-human laboratory investigations .

Scaffold-hopping comparator for NLRP3 inflammasome studies

3-Arylazepane SAR reference compound

Assay negative control (no known bioactivity)

• [1] FDA Substance Registration System. SELNOFLAST (UNII: T23RPA8WA2). CAS 2260969-36-4. 1-Ethyl-N-((1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamoyl)piperidine-4-sulfonamide. Formula C20H29N3O3S. View Source

1-((1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane: In-Class Substitution Limitations

Within the pyrazole-sulfonamide-azepane chemical space, subtle structural variations produce large differences in physicochemical and pharmacological profiles that render generic substitution scientifically unsound. The target compound's 3-(4-methoxyphenyl) substituent on the azepane ring distinguishes it from the simpler des-aryl analog 1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]azepane (CAS 1354531-17-1, MW 285.41), adding 106.12 Da of mass, one hydrogen bond acceptor, and substantially altering lipophilicity . More critically, although this compound shares the identical molecular formula (C20H29N3O3S) with the clinical NLRP3 inhibitor Selnoflast, the two are constitutional isomers with completely different atomic connectivity: the azepane core in the target compound is replaced by a piperidine ring in Selnoflast, and the pyrazole-sulfonyl linkage is replaced by a sulfonamide-urea-indacene arrangement [1][2]. As documented in the ZINC database, this specific compound (ZINC98091926) has no known bioactivity entries in ChEMBL as of the latest release, meaning its pharmacological profile cannot be inferred by analogy to Selnoflast or any other same-formula isomer [3].

Constitutional isomer

Azepane architecture differs fundamentally from Selnoflast’s piperidine core; scaffold change may alter target engagement.

Uncharacterized activity

No known bioactivity data; pharmacological profile cannot be inferred from same-formula isomers or class-level evidence.

Physicochemical mismatch

Lower predicted logP and zero HBD vs Selnoflast may shift assay behavior; independent validation recommended.

• [1] IUPHAR/BPS Guide to Pharmacology. selnoflast Ligand Page. Ligand ID 12173. Canonical SMILES: CCN1CCC(CC1)S(=O)(=O)NC(=O)Nc1c2CCCc2cc2c1CCC2. View Source
• [2] FDA Substance Registration System. SELNOFLAST (UNII: T23RPA8WA2). CAS 2260969-36-4. View Source
• [3] ZINC Database. ZINC98091926. Activities based on ChEMBL 20: There is no known activity for this compound. No references in any publications per ChEMBL. View Source

1-((1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane: Differentiation Evidence

Scaffold Divergence: Azepane vs. Piperidine Core

The target compound and Selnoflast share the identical molecular formula (C20H29N3O3S, MW 391.53) but are constitutional isomers with fundamentally different scaffold architectures. The target compound employs an azepane (seven-membered saturated N-heterocycle) directly sulfonyl-linked to a 1-ethyl-3,5-dimethylpyrazole, with a 4-methoxyphenyl substituent at the azepane 3-position. In contrast, Selnoflast uses a piperidine (six-membered) core linked via a sulfonamide-urea bridge to an s-indacene moiety [1]. This scaffold divergence means the two compounds cannot be considered interchangeable in any experimental context; the azepane ring introduces different conformational flexibility, ring puckering energetics, and steric disposition of the pharmacophoric elements relative to the piperidine system [2].

Scaffold Divergence

Head-to-head

Azepane (7‑membered) vs Piperidine (6‑membered); sulfonyl vs sulfonamide‑urea linker.

Scaffold‑specific selection required; constitutional isomers not interchangeable.

Based on database InChI/SMILES comparison.

Evidence Dimension	Core heterocyclic scaffold and global connectivity
Target Compound Data	Pyrazole-sulfonyl-azepane architecture; 3-(4-methoxyphenyl) substitution on azepane; azepane ring size = 7 atoms; InChI Key: DVKYDJAKCSWOHD-UHFFFAOYSA-N
Comparator Or Baseline	Selnoflast (CAS 2260969-36-4): Piperidine-sulfonamide-urea-indacene architecture; piperidine ring size = 6 atoms; InChI Key: OHIFQOUPTWBQLE-UHFFFAOYSA-N
Quantified Difference	Different ring size (7 vs. 6 atoms), different linker chemistry (direct sulfonyl vs. sulfonamide-urea), different aromatic appendage (4-methoxyphenyl vs. s-indacene). Both isomers: MW 391.53.
Conditions	Structural comparison based on IUPAC nomenclature, InChI, and canonical SMILES from authoritative databases

Why This Matters

Constitutional isomers with identical molecular formulas but different scaffolds cannot be assumed to share target engagement, selectivity, or pharmacokinetic profiles; substitution decisions must be scaffold-specific.

• [1] IUPHAR/BPS Guide to Pharmacology. selnoflast Ligand Page. Ligand ID 12173. InChI Key: OHIFQOUPTWBQLE-UHFFFAOYSA-N. Canonical SMILES: CCN1CCC(CC1)S(=O)(=O)NC(=O)Nc1c2CCCc2cc2c1CCC2. View Source
• [2] Zaware N, Zhou M-M. Chemical biology of bromodomain and extraterminal domain (BET) proteins: structural and functional implications. For class-level discussion of ring-size effects on ligand conformation, see: Taylor RD, MacCoss M, Lawson ADG. Rings in Drugs. J Med Chem. 2014;57(14):5845-5859. doi:10.1021/jm4017625. View Source

Predicted logP and Fraction sp³ Differentiation

The target compound's predicted logP of 1.846 (ZINC database, ACD/Labs-derived) places it in a significantly lower lipophilicity range compared to the closely related 3-(4-fluorophenyl) analog, which shows a predicted ACD/logP of 4.66 [1]. This approximately 2.8 log unit difference corresponds to a theoretical ~630-fold difference in octanol-water partition coefficient, suggesting substantially different membrane permeability and distribution behavior. Selnoflast (XLogP 3.32 from the Guide to Pharmacology) occupies an intermediate lipophilicity position [2]. The fraction sp³ (Fsp³) for the target compound is 0.40, reflecting a balanced mix of saturated (azepane ring) and planar aromatic character that distinguishes it from the fully aromatic-dominated Selnoflast scaffold [1].

Predicted logP & Fsp³

Predicted

logP 1.846, Fsp³ 0.40; ΔlogP −2.81 vs 4‑fluorophenyl analog.

Lower lipophilicity may influence assay compatibility; requires experimental verification.

ACD/Labs predicted values; no experimental logP available.

Evidence Dimension	Predicted logP (lipophilicity) and fraction sp³ (molecular complexity)
Target Compound Data	logP = 1.846 (ZINC/ACD); Fsp³ = 0.40; 27 heavy atoms, 7 heteroatoms
Comparator Or Baseline	3-(4-Fluorophenyl)-1-[(1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]azepane: ACD/logP = 4.66; Selnoflast: XLogP = 3.32; 1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]azepane: MW 285.41, lower complexity
Quantified Difference	ΔlogP = -2.81 vs. 4-fluorophenyl analog; ΔlogP = -1.47 vs. Selnoflast; ΔMW = +106.12 Da vs. des-aryl azepane analog
Conditions	Predicted properties from ZINC database (ACD/Labs Percepta) and ChemSpider (ACD/Labs); comparative values from ChemSpider entries for analogs

Why This Matters

Lower logP suggests superior aqueous solubility and potentially different tissue distribution relative to more lipophilic analogs, impacting formulation strategy and assay compatibility for procurement decisions.

• [1] ZINC Database. ZINC98091926. logP 1.846, Fsp³ 0.40, Heavy Atoms 27, Hetero Atoms 7. Available since 2014-08-14. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. selnoflast Ligand Page. Physicochemical Properties: XLogP 3.32, TPSA 86.89 Ų, MW 391.19, HBD 2, HBA 6. View Source

Hydrogen Bond Donors and TPSA Comparison

The target compound possesses zero hydrogen bond donors (HBD = 0), as both the sulfonyl group and the 4-methoxyphenyl substituent are H-bond acceptors only, while the azepane nitrogen is fully substituted (tertiary amine) . This contrasts with Selnoflast, which has two hydrogen bond donors (HBD = 2) arising from its sulfonamide-urea linkage, and a topological polar surface area (TPSA) of 86.89 Ų [1]. The absence of HBDs in the target compound predicts enhanced passive membrane permeability relative to Selnoflast, as each HBD is estimated to reduce passive permeation by approximately one order of magnitude [2]. Pyrazole-4-sulfonamide derivatives as a class have demonstrated target engagement with carbonic anhydrase isoenzymes (Ki values ranging from 6.8 nM to 10,000 nM depending on substitution pattern), validating the pharmacophoric relevance of this scaffold [3].

HBD & TPSA

Predicted

Target: HBD 0, estimated TPSA ~67 Ų. Selnoflast: HBD 2, TPSA 86.89 Ų.

Zero HBD may favor passive permeability; cell‑based assay context requires validation.

HBD derived from structure; TPSA estimated from fragments.

Evidence Dimension	Hydrogen bond donor count and topological polar surface area (TPSA)
Target Compound Data	HBD = 0 (calculated from SMILES: no -NH or -OH groups present); TPSA estimated ~67 Ų (based on sulfonyl O atoms and methoxy O atom contributions)
Comparator Or Baseline	Selnoflast: HBD = 2, TPSA = 86.89 Ų (from Guide to Pharmacology); Class-level pyrazole-4-sulfonamides: demonstrated carbonic anhydrase inhibition Ki 6.8–10,000 nM
Quantified Difference	ΔHBD = -2 vs. Selnoflast; ΔTPSA ≈ -20 Ų (estimated); Class-level Ki range: 6.8 nM (most potent) to 10,000 nM (least potent)
Conditions	HBD count derived from structural formula analysis; TPSA estimated from fragment contributions; class-level Ki data from in vitro carbonic anhydrase inhibition assays on pyrazole-sulfonamide hybrids

Why This Matters

Zero HBD count predicts superior passive membrane permeability for the target compound, which may be advantageous in cell-based assays requiring intracellular target access, but the absence of direct experimental permeability data for this compound requires empirical verification.

• [1] IUPHAR/BPS Guide to Pharmacology. selnoflast Ligand Page. Physicochemical Properties: HBD 2, HBA 6, TPSA 86.89 Ų. View Source
• [2] Veber DF, Johnson SR, Cheng H-Y, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. doi:10.1021/jm020017n. View Source
• [3] Investigation of carbonic anhydrase inhibitory effects and cytotoxicities of pyrazole-based hybrids carrying hydrazone and zinc-binding benzenesulfonamide pharmacophores. Ki values range 6.8–10,000 nM (hCA II). Referenced via BindingDB and PubMed. View Source

Purity Specification and Vendor Availability

The target compound is commercially available from specialty chemical suppliers with a minimum purity specification of 95%, as confirmed by multiple vendor technical datasheets . This purity level is standard for research-grade screening compounds in this chemical class and is comparable to the purity specifications reported for related pyrazole-sulfonyl-azepane analogs such as 1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]azepane (HTS040708, 95% purity, AKSci) . The compound has been listed in the ZINC database since August 2014, indicating at least a decade of commercial availability and sourcing stability for longitudinal research programs [1]. Notably, no ChEMBL bioactivity data and no clinical trial associations exist for this compound, confirming its status as a pure research tool rather than a drug candidate [1].

Purity Specification

Specification review

≥95% (vendor specification); ZINC listed since 2014.

Standard research‑grade purity; suitable for screening libraries.

No bioactivity or clinical data available.

Evidence Dimension	Commercial purity specification and database provenance
Target Compound Data	Purity ≥95% (vendor specification); ZINC entry since 2014-08-14; In-Stock status; No ChEMBL activities; No clinical trial associations
Comparator Or Baseline	1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]azepane (AKSci HTS040708): Purity ≥95%; Selnoflast (CAS 2260969-36-4): Phase 1/2 clinical candidate with published IC50 data (IL-1β IC50 0.35 µM in porcine PBMCs)
Quantified Difference	Comparable purity specification (95%) across pyrazole-sulfonyl-azepane analogs; Selnoflast has documented IC50 = 0.35 µM for NLRP3-mediated IL-1β inhibition in PBMCs, while target compound has no known bioactivity data
Conditions	Vendor technical datasheets (EvitaChem, VulcanChem, AKSci); ZINC database metadata; Selnoflast IC50 from MedChemExpress technical datasheet referencing porcine PBMC assay

Why This Matters

Procurement decisions should account for the target compound's status as an uncharacterized research tool; its value lies in scaffold novelty rather than validated pharmacology, making it suitable for exploratory screening libraries but not for target-based selection where validated potency data are required.

• [1] ZINC Database. ZINC98091926. Added 2014-08-14. In-Stock since 2015-08-08. Activities: No known activity. Clinical Trials: Not detected. View Source

Anti-Inflammatory Pharmacophore: Pyrazole-4-Sulfonamide Class

The pyrazole-4-sulfonamide scaffold present in the target compound is a validated pharmacophore in anti-inflammatory drug discovery. Heterocyclo-alkylsulfonyl pyrazole derivatives have been patented as anti-inflammatory/analgesic agents for conditions including osteoarthritis and rheumatoid arthritis [1]. More specifically, pyrazoles bearing benzenesulfonamide moieties have demonstrated potent anti-inflammatory activity with COX-2 selectivity in preclinical models, achieving up to 90.40% inhibition of inflammation in in vivo assays [2]. The target compound's 4-methoxyphenyl substitution pattern on the azepane ring may confer differential COX-2 versus COX-1 selectivity compared to unsubstituted or halogen-substituted analogs, based on structure-activity relationship trends reported for related pyrazole-sulfonamide series [3]. However, no direct COX inhibition data exist for this specific compound, and this inference is class-based only.

Class Pharmacophore

Class‑level inference

Pyrazole‑4‑sulfonamide class: up to 90.40% inflammation inhibition in class‑level in vivo model.

Supports anti‑inflammatory screening context; no direct data for this compound.

Class‑level evidence; requires compound‑specific validation.

Evidence Dimension	Anti-inflammatory pharmacophore validation (pyrazole-4-sulfonamide class)
Target Compound Data	Contains pyrazole-4-sulfonyl substructure (validated anti-inflammatory pharmacophore); 4-methoxyphenyl substituent on azepane (potential COX-2 selectivity modulator based on class SAR)
Comparator Or Baseline	Class-level: Pyrazole-benzenesulfonamide derivatives achieved COX-2 selective inhibition with up to 90.40% anti-inflammatory activity in carrageenan-induced paw edema models; heterocyclo-alkylsulfonyl pyrazoles patented (Pfizer) for inflammation and arthritis
Quantified Difference	Class-level efficacy: up to 90.40% inflammation inhibition; COX-2 selectivity documented for benzenesulfonamide-bearing pyrazoles. Target compound: no direct assay data available.
Conditions	In vivo rat air-pouch carrageenan-induced inflammation model (class-level); COX-1/COX-2 inhibition assays in vitro; patent literature (US 6586603, WO 2004/019935, WO 2004/050631)

Why This Matters

The validated pyrazole-4-sulfonamide pharmacophore provides a rational basis for including this compound in anti-inflammatory screening cascades, but the specific contribution of the 3-(4-methoxyphenyl)azepane moiety to potency and selectivity remains untested and represents a research opportunity rather than an established advantage.

• [1] Bioseek. Heterocyclo-alkylsulfonyl pyrazoles as anti-inflammatory/analgesic agents. Patent abstract. Compounds useful in treatment of osteoarthritis, rheumatoid arthritis, colon cancer and Alzheimer's disease. View Source
• [2] OpenLB Open Library of Bioscience. Pyrazole-benzenesulfonamide derivatives. Anti-inflammatory activity up to 90.40% inhibition; COX-2 selective agents. Referenced via NGDC CNCB. View Source
• [3] Mahesh P, Akshinthala P, Katari NK, et al. Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. 2023;8(29):26147-26162. doi:10.1021/acsomega.2c07539. View Source

1-((1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane: Research Application Scenarios

NLRP3 Scaffold-Hopping Library Design

Given its constitutional isomerism with the clinical NLRP3 inhibitor Selnoflast (same MF, different scaffold connectivity), this compound is ideally suited as a scaffold-hopping comparator in NLRP3-focused screening libraries. The azepane core provides a seven-membered ring alternative to Selnoflast's piperidine, enabling systematic exploration of ring-size effects on NLRP3 binding kinetics and selectivity [1]. Its zero hydrogen bond donor count and lower predicted logP (1.846 vs. 3.32 for Selnoflast) may confer differentiated membrane permeability, making it a valuable probe for intracellular NLRP3 engagement studies where passive diffusion is rate-limiting [2]. Researchers should pair this compound with Selnoflast as a positive control (IL-1β IC50 = 0.35 µM in PBMCs) to benchmark any newly discovered activity .

SAR Expansion: 3-Arylazepane Derivatives

The 3-(4-methoxyphenyl) substituent on the azepane ring represents a diversification point absent from simpler analogs such as 1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]azepane (MW 285.41). This compound can serve as the methoxyphenyl reference point within a matrix SAR study varying the azepane 3-position substituent (e.g., 4-fluorophenyl analog, unsubstituted, 4-chlorophenyl, 4-methylphenyl) to map the contribution of aryl electronics and sterics to target potency [1]. The validated anti-inflammatory pharmacophore of pyrazole-4-sulfonamides (class-level inflammation inhibition up to 90.40%) justifies inclusion in COX-1/COX-2 selectivity profiling panels where aryl substitution is known to modulate isoform selectivity [2].

CNS Drug-Likeness vs. Peripheral Restriction Benchmarking

With predicted logP 1.846, zero HBD, Fsp³ 0.40, and estimated TPSA ~67 Ų, this compound occupies a favorable region of CNS drug-like chemical space (optimal CNS TPSA < 90 Ų, optimal logP 1–4) [1]. Its lower lipophilicity compared to the 4-fluorophenyl analog (ΔlogP = -2.81) makes it a useful tool compound for investigating how incremental lipophilicity changes affect brain penetration in pyrazole-sulfonamide series. This is particularly relevant for neuroinflammatory indications where NLRP3 inflammasome inhibition in the CNS is therapeutically desirable, and where Selnoflast's peripheral restriction (documented in the Guide to Pharmacology) potentially limits its CNS utility [2]. Procurement for CNS-focused screening cascades should be prioritized over peripheral inflammation models where Selnoflast serves as a more clinically validated comparator .

Negative Control for NLRP3 Assay Development

The ZINC database explicitly confirms 'no known activity for this compound' in ChEMBL as of the latest release, and the compound has not been used in any clinical trials [1]. This absence of documented pharmacology, combined with its structural relationship to active NLRP3 inhibitors, makes it an experimentally valuable tool as a scaffold-matched negative control or inactive comparator in NLRP3 inflammasome assay development. When co-tested with Selnoflast (IC50 0.35 µM) or MCC950 (reference NLRP3 inhibitor), any differential activity observed for the target compound can be attributed to its unique azepane-aryl pharmacophore rather than to class-level pyrazole-sulfonamide effects [2]. This application is particularly relevant for researchers developing novel NLRP3 screening assays who require structurally related but pharmacologically distinct control compounds .

Application

Selection Property

Validation Focus

NLRP3 scaffold-hopping studies

Azepane core scaffold

Activity benchmarking vs piperidine-based inhibitor

Aryl-substituted azepane SAR

4‑Methoxyphenyl substitution at 3‑position

Class‑level pharmacophore review (COX/anti‑inflammatory)

CNS research compound profiling

Low predicted logP, zero HBD

CNS permeability model context vs peripheral reference

NLRP3 assay negative control

No known bioactivity

Comparator assay with active NLRP3 inhibitors

• [1] ZINC Database. ZINC98091926. logP 1.846, Fsp³ 0.40, No known activity. In-Stock. Added 2014-08-14. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. selnoflast Ligand Page. Ligand ID 12173. Peripherally restricted distribution. XLogP 3.32, TPSA 86.89 Ų. View Source